3-(1,5-Dihydroxy-2-naphthylazo)-4-hydroxybenzenesulfonic acid sodium salt
Description
The compound “3-(1,5-Dihydroxy-2-naphthylazo)-4-hydroxybenzenesulfonic acid sodium salt” is a chemical substance with the molecular formula C16H13N2NaO6S . It is also known by other synonyms such as Sodium 3-[(1,5-dihydroxy-2-naphthyl)azo]-4-hydroxybenzenesulfonate and Benzenesulfonic acid, 3-((1,5-dihydroxy-2-naphthalenyl)azo)-4-hydroxy-, sodium salt .
Synthesis Analysis
The synthesis of this compound involves the diazotization of 3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid and coupling with Naphthalene-1,5-diol .Molecular Structure Analysis
The molecular structure of this compound consists of 16 carbon atoms, 13 hydrogen atoms, 2 nitrogen atoms, 1 sodium atom, 6 oxygen atoms, and 1 sulfur atom . The molecular weight of the compound is 384.34 .Physical And Chemical Properties Analysis
This compound is soluble in water, producing a bordeaux red solution. It is also slightly soluble in ethanol, producing an orange-red-brown solution . In concentrated sulfuric acid, it appears purple-brown, but dilution turns it red wine .properties
InChI |
InChI=1S/C16H12N2O5S.Na/c19-15-6-2-5-13-12(15)7-8-14(16(13)20)18-17-10-3-1-4-11(9-10)24(21,22)23;/h1-9,19-20H,(H,21,22,23); |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGNMKOPUZAJOQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)O)N=NC2=C(C3=C(C=C2)C(=CC=C3)O)O.[Na] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2NaO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,5-Dihydroxy-2-naphthylazo)-4-hydroxybenzenesulfonic acid sodium salt | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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